Cas no 1261471-73-1 (3-(Trifluoromethyl)quinolin-7-ol)

• Product Name: 3-(Trifluoromethyl)quinolin-7-ol
• CAS No: 1261471-73-1
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD18417204
• CID: 2156743
• PubChem ID: 136666039
• Update Time: 2025-10-29

3-(Trifluoromethyl)quinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)quinolin-7-ol
• 7-Quinolinol, 3-(trifluoromethyl)-
• 7-Hydroxy-3-(trifluoromethyl)quinoline
• 3-(trifluoromethyl)-1H-quinolin-7-one
• AK174536
• NOJXIJQJMUICLV-UHFFFAOYSA-N
• SB70407
• SCHEMBL20480386
• AKOS025396528
• 1261471-73-1
• AS-32842
• MFCD18417204
• DB-228415

• MDL： MFCD18417204
• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-3-6-1-2-8(15)4-9(6)14-5-7/h1-5,15H
• InChI Key： NOJXIJQJMUICLV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=C(C=CC2=C1)O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.7

Additional information on 3-(Trifluoromethyl)quinolin-7-ol

3-(Trifluoromethyl)quinolin-7-ol: A Comprehensive Overview

3-(Trifluoromethyl)quinolin-7-ol (CAS No. 1261471-73-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its trifluoromethyl and quinolin-7-ol moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(Trifluoromethyl)quinolin-7-ol is particularly noteworthy. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The quinolin-7-ol moiety, on the other hand, is a common scaffold found in many bioactive compounds, known for its ability to interact with various biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(Trifluoromethyl)quinolin-7-ol. One of the most promising areas of study is its use as an antiviral agent. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the modulation of key viral enzymes.

Beyond its antiviral properties, 3-(Trifluoromethyl)quinolin-7-ol has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as its potential to inhibit angiogenesis.

The pharmacokinetic properties of 3-(Trifluoromethyl)quinolin-7-ol have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug development.

In addition to its therapeutic potential, 3-(Trifluoromethyl)quinolin-7-ol has been explored for its use in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with various imaging agents, such as radiotracers or fluorescent dyes. This makes it a valuable tool for non-invasive imaging techniques, such as positron emission tomography (PET) and fluorescence imaging.

The synthesis of 3-(Trifluoromethyl)quinolin-7-ol has been optimized through various synthetic routes. One common approach involves the reaction of 7-hydroxyquinoline with triflic anhydride followed by hydrolysis. Another method involves the direct fluorination of 7-hydroxyquinoline using selective fluorinating agents. These synthetic methods have been refined to achieve high yields and purity levels, making large-scale production feasible.

The safety profile of 3-(Trifluoromethyl)quinolin-7-ol has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(Trifluoromethyl)quinolin-7-ol (CAS No. 1261471-73-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the field.